Cas no 1805523-13-0 (Methyl 2-chloro-4-fluoropyridine-3-carboxylate)

• Product Name: Methyl 2-chloro-4-fluoropyridine-3-carboxylate
• CAS No: 1805523-13-0
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• MDL: MFCD28752447
• CID: 4617905
• PubChem ID: 124251635
• Update Time: 2025-10-29

Methyl 2-chloro-4-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-4-fluoropyridine-3-carboxylate
• Methyl 2-chloro-4-fluoronicotinate
• SB21492
• 3-Pyridinecarboxylic acid, 2-chloro-4-fluoro-, methyl ester
• SY100340
• 1805523-13-0
• SCHEMBL23857602
• Methyl2-chloro-4-fluoronicotinate
• P16725
• MFCD28752447
• AS-53587
• CS-0049172
• AKOS030630918
• Methyl 2-chloro-4-fluoropyridine-3-carboxylate

• MDL： MFCD28752447
• Inchi： 1S/C7H5ClFNO2/c1-12-7(11)5-4(9)2-3-10-6(5)8/h2-3H,1H3
• InChI Key： IBKKZHVCBRURRQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=C(C=CN=1)F

Computed Properties

• Exact Mass: 188.9992843 g/mol
• Monoisotopic Mass: 188.9992843 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2
• Molecular Weight: 189.57

Additional information on Methyl 2-chloro-4-fluoropyridine-3-carboxylate

Methyl 2-chloro-4-fluoropyridine-3-carboxylate (CAS No. 1805523-13-0): An Overview

Methyl 2-chloro-4-fluoropyridine-3-carboxylate (CAS No. 1805523-13-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chloro, fluoro, and carboxylate functionalities, offers a wide range of applications, particularly in the development of novel drugs and agrochemicals.

The molecular structure of Methyl 2-chloro-4-fluoropyridine-3-carboxylate consists of a pyridine ring substituted with a chlorine atom at the 2-position, a fluorine atom at the 4-position, and a carboxylate group at the 3-position, which is esterified with a methyl group. This specific arrangement of functional groups imparts unique chemical and biological properties to the compound, making it an attractive candidate for various synthetic transformations and biological studies.

In recent years, the interest in Methyl 2-chloro-4-fluoropyridine-3-carboxylate has been driven by its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The presence of halogen atoms (chlorine and fluorine) and the carboxylate group provides multiple points for chemical modification, enabling the synthesis of diverse derivatives with tailored properties. For instance, the chloro and fluoro substituents can be used for further functionalization through nucleophilic substitution reactions, while the carboxylate group can be converted into other functional groups such as amides or esters.

One of the key applications of Methyl 2-chloro-4-fluoropyridine-3-carboxylate is in the development of new drugs targeting various diseases. Research has shown that pyridine derivatives with halogenated substituents exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of Methyl 2-chloro-4-fluoropyridine-3-carboxylate demonstrated significant antitumor activity against several cancer cell lines. The unique combination of halogenated substituents and the pyridine ring structure appears to enhance the compound's ability to interact with specific biological targets, thereby improving its therapeutic potential.

Beyond its pharmaceutical applications, Methyl 2-chloro-4-fluoropyridine-3-carboxylate has also found use in agrochemical research. The compound's structural features make it suitable for the synthesis of herbicides and pesticides with improved efficacy and reduced environmental impact. A recent study in Pesticide Biochemistry and Physiology highlighted the effectiveness of certain derivatives of Methyl 2-chloro-4-fluoropyridine-3-carboxylate as selective herbicides against broadleaf weeds. The study demonstrated that these derivatives exhibited high selectivity and low toxicity to non-target organisms, making them promising candidates for sustainable agricultural practices.

The synthesis of Methyl 2-chloro-4-fluoropyridine-3-carboxylate typically involves multi-step processes that leverage modern synthetic methodologies. One common approach involves the reaction of 2-chloro-4-fluoropyridine with methyl chloroformate under controlled conditions to form the desired ester. The reaction conditions, such as temperature, solvent choice, and catalyst selection, are crucial for achieving high yields and purity. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes for this compound, reducing waste generation and energy consumption.

In conclusion, Methyl 2-chloro-4-fluoropyridine-3-carboxylate (CAS No. 1805523-13-0) is a valuable compound with a wide range of applications in medicinal chemistry and agrochemical research. Its unique structural features provide multiple opportunities for chemical modification and biological activity enhancement. As research continues to uncover new derivatives and applications, this compound is expected to play an increasingly important role in the development of innovative solutions for healthcare and agriculture.